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Compound of Interest

Compound Name: Pyranol
CAS No.: 52673-62-8
Cat. No.: B16369004
Get Quote
. J

This document provides essential safety and logistical information for the proper disposal of
Pyranol, an insulating liquid containing polychlorinated biphenyls (PCBs). Adherence to these
procedures is critical for ensuring the safety of laboratory personnel and protecting the
environment. Pyranol waste is regulated under the Toxic Substances Control Act (TSCA), and
disposal must comply with the requirements set forth by the U.S. Environmental Protection
Agency (EPA).

Immediate Safety and Spill Response

Caution: Pyranol contains PCBs, which are persistent environmental pollutants and pose
health risks. Avoid direct contact, inhalation, and environmental release.

In the event of a spill or leak, immediate containment is the top priority to prevent the spread of
contamination and entry into waterways.[1]

Spill Response Protocol:

 Notification: Immediately report any spill or leak to the appropriate federal and state
agencies.[2]
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o Personal Protective Equipment (PPE): Before handling Pyranol or contaminated materials,
all personnel must wear appropriate PPE, including:

o Gloves: Chemically resistant gloves (e.g., neoprene, polyethylene, viton).[2] Avoid using
porous gloves that can absorb and retain the liquid.[2]

o Apron: A chemically resistant apron.[2]
o Eye Protection: Safety goggles or a face shield.

o Containment: Prevent the spill from spreading. Use absorbent materials such as sawdust,
dry sand, or rags to soak up the liquid.[1]

o Cleanup: Following initial absorption, clean the affected area with rags soaked in an
approved solvent like kerosene, perchloroethylene, or trichloroethylene.[1][2]

o Waste Collection: All materials used for cleanup, including absorbent materials,
contaminated rags, and used PPE, must be collected and placed in a designated, properly
labeled, sealed waste container for disposal.[1][2]

o Decontamination: If clothing becomes contaminated, it should be removed promptly, and the
skin washed thoroughly.[2] Contaminated clothing must be laundered before reuse.[2]

Pyranol Disposal Procedures

The disposal of Pyranol and Pyranol-contaminated materials is strictly regulated and is based
on the concentration of PCBs. Disposal methods include high-temperature incineration and
burial in a controlled landfill.[2] It is recommended to use commercial firms that specialize in
Pyranol and PCB disposal.[1][2]

Step-by-Step Disposal Protocol:

o Waste Characterization: Determine the concentration of PCBs in the Pyranol waste. This will
dictate the required disposal method.

¢ Segregation and Collection:
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o Drain Pyranol from equipment, such as transformers, into designated, leak-proof
containers.

o Thoroughly flush the interior of the drained equipment with an approved solvent.[2]

o Collect all liquids, flushing solvents, and any contaminated solid materials (e.g., wood,
cellulosic insulation, gaskets) for proper disposal.[2]

o Select a Disposal Facility: Choose an EPA-approved facility for the disposal of PCB waste.[3]
The EPA maintains a list of approved storage and disposal facilities.[3]

o Transportation: Transport the waste in accordance with Department of Transportation (DOT)
regulations for hazardous materials.

» Disposal: The disposal method will be determined by the PCB concentration and the type of
waste.

PCB Concentration and Disposal Requirements

The disposal requirements for PCB waste are tiered based on the concentration of PCBs,
measured in parts per million (ppm).
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PCB Concentration Waste Type Disposal Method

May be disposed of in a
licensed solid waste landfill
Non-TSCA regulated solid that has DNR approval to
<50 ppm .
waste accept PCB-contaminated
wastes not subject to TSCA

regulation.[4]

Must be disposed of at an
=50 ppm TSCA-regulated waste N
EPA-approved facility.[4]

May be disposed of in a TSCA-
approved incinerator or a high-
o efficiency boiler.[5][6] Non-
> 50 ppm to < 500 ppm Liquid PCBs o ]
liquid waste can be disposed
of in a TSCA-approved

chemical waste landfill.[5]

Must be disposed of in a

TSCA-approved incinerator.[5]
> 500 ppm Liquid and non-liquid PCBs Drained containers may be

disposed of in a TSCA

chemical waste landfill.[5]

This table provides a summary of federal regulations. State and local regulations may be more

stringent.

Pyranol Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Pyranol waste.
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Caption: Logical workflow for the safe disposal of Pyranol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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